Cas no 1794713-10-2 (a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride)

• Product Name: a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride
• CAS No: 1794713-10-2
• MF: C₄H₁₁ClN₂O₂
• MW: 157.613825082779
• CID: 4554545
• Update Time: 2025-06-18

a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• α-Amino-β-methylaminopropionic Acid-d3 Hydrochloride
• a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride

• Inchi： 1S/C4H10N2O2.ClH/c1-6-2-3(5)4(7)8;/h3,6H,2,5H2,1H3,(H,7,8);1H/i1D3;
• InChI Key： VDXYGASOGLSIDM-NIIDSAIPSA-N
• SMILES： Cl.OC(C(CNC([2H])([2H])[2H])N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride

Introduction to a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride (CAS No. 1794713-10-2)

a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride, with the CAS number 1794713-10-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative of a-amino-b-methylaminopropionic acid is particularly valued for its applications in analytical chemistry and as a research tool in the study of metabolic pathways and enzyme mechanisms.

The compound's unique structure, featuring a deuterated atom at the third carbon position, makes it an excellent internal standard for NMR (Nuclear Magnetic Resonance) spectroscopy. This property is crucial for researchers who require high precision in determining the structure and dynamics of complex molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more versatile for laboratory applications.

In recent years, the demand for high-purity deuterated compounds has surged due to their role in improving the sensitivity and specificity of analytical techniques. a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride fits perfectly into this trend, offering researchers a reliable tool for studying biological processes at the molecular level. Its applications span across various domains, including drug metabolism studies, protein structure determination, and kinetic analyses.

One of the most compelling aspects of this compound is its utility in drug discovery and development. The deuterated version can provide insights into how drugs are metabolized in the body, which is essential for optimizing drug efficacy and safety. For instance, researchers have used a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride to investigate the metabolic pathways of potential therapeutic agents, leading to a better understanding of their pharmacokinetic profiles.

The compound's role in enzyme studies is equally significant. Enzymes are biological catalysts that play a vital role in numerous physiological processes. By using deuterated substrates like a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride, scientists can gain detailed insights into enzyme mechanisms and kinetics. This information is invaluable for designing new drugs that target specific enzymes or for developing enzyme inhibitors with high selectivity.

Recent advancements in mass spectrometry techniques have further enhanced the utility of deuterated compounds. The increased sensitivity and resolution offered by modern mass spectrometers allow researchers to detect trace amounts of a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride in complex mixtures. This capability has opened new avenues for studying metabolic disorders and understanding the interactions between drugs and biological systems.

The pharmaceutical industry has also recognized the importance of deuterated compounds in developing next-generation therapeutics. By incorporating deuterium atoms into drug molecules, researchers can improve their metabolic stability, reduce off-target effects, and enhance bioavailability. a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride serves as a model compound for these studies, providing valuable data on how deuterium substitution affects molecular properties.

In conclusion, a-Amino-b-methylaminopropionic Acid-d3 Hydrochloride (CAS No. 1794713-10-2) is a versatile and powerful tool in modern chemical research. Its applications in NMR spectroscopy, drug metabolism studies, enzyme research, and mass spectrometry make it an indispensable resource for scientists across various disciplines. As research methodologies continue to evolve, the importance of high-quality deuterated compounds like this one is only expected to grow.